2-(2-(1,2-dimethyl-1H-indol-3-yl)-2-oxoethyl)-6-(2-fluorophenyl)pyridazin-3(2H)-one

• Molecular Formula: C22H18FN3O2
• Molecular Weight: 375.4 g/mol
• IUPAC Name: 2-[2-(1,2-dimethylindol-3-yl)-2-oxoethyl]-6-(2-fluorophenyl)pyridazin-3-one
• InChI: InChI=1S/C22H18FN3O2/c1-14-22(16-8-4-6-10-19(16)25(14)2)20(27)13-26-21(28)12-11-18(24-26)15-7-3-5-9-17(15)23/h3-12H,13H2,1-2H3
• InChI Key: GHTSZSQWBPSOOD-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C2=CC=CC=C2N1C)C(=O)CN3C(=O)C=CC(=N3)C4=CC=CC=C4F

Description

The compound 2-(2-(1,2-dimethyl-1H-indol-3-yl)-2-oxoethyl)-6-(2-fluorophenyl)pyridazin-3(2H)-one is a pyridazinone derivative featuring a 1,2-dimethylindole substituent at the 2-position and a 2-fluorophenyl group at the 6-position of the pyridazinone core. Pyridazinones are heterocyclic compounds with a six-membered ring containing two adjacent nitrogen atoms, which are of significant interest in medicinal chemistry due to their diverse biological activities, including antiviral, kinase inhibitory, and anti-inflammatory properties .

Biological Activity

The compound 2-(2-(1,2-dimethyl-1H-indol-3-yl)-2-oxoethyl)-6-(2-fluorophenyl)pyridazin-3(2H)-one is a pyridazinone derivative that has garnered attention for its potential biological activities, particularly in the fields of medicinal chemistry and pharmacology. This article explores its synthesis, biological properties, and potential therapeutic applications based on recent research findings.

Chemical Structure and Properties

The molecular formula of the compound is $C_{22}H_{20}N_{4}O_{2}F$, with a molecular weight of approximately 392.43 g/mol. The structure includes an indole moiety, which is known for its diverse biological activities, and a pyridazinone ring that contributes to its pharmacological properties.

Property	Value
Molecular Formula	C22H20N4O2F
Molecular Weight	392.43 g/mol
Density	1.3 ± 0.1 g/cm³
Boiling Point	594.3 ± 60.0 °C
Melting Point	Not Available
LogP	3.18

Anticancer Properties

Recent studies have indicated that pyridazinone derivatives exhibit significant anticancer activity. For instance, a study evaluated the cytotoxic effects of various pyridazinone compounds on different cancer cell lines, revealing that some derivatives had IC50 values comparable to established chemotherapeutics like doxorubicin . The presence of the indole group in our compound is hypothesized to enhance its interaction with cellular targets involved in cancer progression.

Anti-inflammatory Effects

Pyridazinones have also been investigated for their anti-inflammatory properties. Research suggests that these compounds can inhibit pro-inflammatory cytokines and enzymes such as COX-2, contributing to their therapeutic potential in treating inflammatory diseases . The specific compound under review has shown promise in reducing inflammation in vitro.

Antimicrobial Activity

Another area of interest is the antimicrobial activity of this compound. Preliminary tests indicate that it may possess antibacterial properties against various strains of bacteria, potentially making it a candidate for developing new antibiotics.

Case Study 1: Cytotoxicity Evaluation

In a detailed study published by ResearchGate, several pyridazinone derivatives were synthesized and evaluated for their cytotoxic effects on human cancer cell lines. The compound under discussion demonstrated notable cytotoxicity against A431 (epidermoid carcinoma) and Jurkat (T-cell leukemia) cells, with an observed IC50 value lower than that of standard treatments .

Case Study 2: Anti-inflammatory Mechanism

A study focused on the anti-inflammatory mechanisms of similar pyridazinone derivatives found that they effectively inhibited the NF-kB pathway, which is crucial in mediating inflammatory responses. This suggests that our compound may also exert similar effects, warranting further investigation into its mechanism of action .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Pyridazinone derivatives exhibit structural diversity based on substituent variations. Below is a detailed comparison of the target compound with related analogs:

Substituent Analysis

Compound Name	R1 (2-position)	R2 (6-position)	Key Features
Target Compound	1,2-dimethylindole-2-oxoethyl	2-fluorophenyl	High lipophilicity (logP ~3.1–3.5 est.), potential CNS penetration
2-(2-(4-Fluorophenyl)-2-oxoethyl)-6-methyl-5-(4-methylbenzyl)pyridazin-3(2H)-one	4-fluorophenyl-2-oxoethyl	methyl + 4-methylbenzyl	Antiviral activity (IC₅₀ = 2.3 µM); bulkier substituents enhance selectivity
6-(2-chlorophenyl)-2-{2-[4-(4-fluorophenyl)piperazin-1-yl]-2-oxoethyl}pyridazin-3(2H)-one	Piperazinyl-fluorophenyl	2-chlorophenyl	Higher molecular weight (426.88 g/mol), increased logP (3.15)
2-phenacyl-6-phenylpyridazin-3-one	Phenacyl	Phenyl	Simpler structure; lower logP (~2.5 est.) but reduced bioactivity
AS1940477 (p38 MAP kinase inhibitor)	Hydroxymethyl-pyrazolopyrimidin	2-methylphenyl	Non-pyridazinone core; IC₅₀ = 1.8 nM for p38α inhibition

Discussion of Key Differences

• Positional Isomerism: The 2-fluorophenyl group in the target compound vs.
• Heterocyclic vs. Aromatic Substituents : The indole moiety in the target compound provides a rigid, aromatic scaffold distinct from the morpholinyl or piperazinyl groups in analogs (–11), which may influence solubility and off-target effects .